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Compound of Interest

Compound Name: Thrazarine
CAS No.: 120128-14-5
Cat. No.: B1682894
Get Quote
. J

Executive Summary & Compound Profile

Thrazarine (CAS: 120128-14-5) is a rare antitumor antibiotic originally isolated from
Streptomyces coerulescens.[1] Structurally, it is an

-((R)-2-diazo-3-hydroxybutanoyl)-L-serine derivative.[2] Its mechanism of action involves the
inhibition of DNA synthesis and macrophage activation, distinct from its structural analog
azaserine.

Due to the presence of a diazo group and an amino acid backbone, Thrazarine exhibits
specific sensitivities to acidity (pH < 6.0), light, and temperature. This protocol defines the
standard operating procedures (SOPs) to maintain compound integrity during reconstitution
and storage.

Physicochemical Profile
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Property Specification Critical Note

Contains reactive diazo moiety

Formula (
)
Use this for Molarity
MW 217.18 g/mol )
calculations
) Loss of color may indicate
Appearance Yellowish crystals/powder ] )
diazo degradation
» Poor in non-polar organic
Solubility Water (Good), DMSO (Good)
solvents
. ) ) Hydrolyzes to Serine in acidic
Stability Acid-labile

conditions

Safety & Handling (Core Directive)

Hazard Classification: Cytotoxic / Antineoplastic Agent. Biosafety Level: BSL-2 practices

recommended for handling powder.

o Engineering Controls: All weighing and reconstitution must be performed inside a certified
Chemical Fume Hood or Class Il Biological Safety Cabinet.

o PPE: Double nitrile gloves, lab coat with elastic cuffs, and safety goggles.

« Inactivation: Spills should be treated with 10% bleach (sodium hypochlorite) to degrade the
diazo functionality before disposal.

Reconstitution Protocol
Solvent Selection Logic

The choice of solvent dictates the stability profile. Use the decision matrix below:

o DMSO (Dimethyl Sulfoxide): Preferred for frozen stock solutions (long-term). Minimizes
hydrolysis.
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o Sterile Water / PBS (pH 7.4): Preferred for immediate use in biological assays. DO NOT
STORE aqueous solutions for >24 hours.

Preparation of Stock Solution (Standard 50 mM)

Target Concentration: 50 mM in DMSO

Equilibration: Remove the Thrazarine vial from -20°C storage and allow it to equilibrate to
room temperature (approx. 15 mins) inside a desiccator. Why? This prevents condensation
moisture from degrading the hygroscopic solid.

» Weighing: Accurately weigh the necessary amount (e.g., 5 mg).
e Calculation: Use the formula

[31[4]

¢ Dissolution: Add high-grade anhydrous DMSO (=99.9%). Vortex gently for 30 seconds.
o Visual Check: Solution should be a clear, light yellow. If colorless or cloudy, do not use.

» Aliquoting: Dispense into light-protective amber microtubes. Avoid large volumes to prevent
repeated freeze-thaw cycles.

Reconstitution Table (Based on MW 217.18)

Target Mass Target Conc. Solvent Volume Application
460 Cell-based Assay
1mg 10 mM i
L Screening
460 High-Conc. Stock
L Storage
460 In vivo Dose
10 mg 100 mM i
L Formulation
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Aqueous Dilution (For Assays)

Critical Step: Thrazarine is acid-labile. Ensure your buffer is buffered to pH 7.2—7.6.
e Protocol: Dilute the DMSO stock at least 1:200 into culture medium to keep DMSO < 0.5%.

e Warning: Do not use acidic buffers (e.g., Acetate buffer pH 5.0) as this triggers rapid
hydrolysis to Serine.

Storage & Stability Guidelines
Solid State

e Condition: -20°C, Desiccated, Protected from Light.
o Shelf Life: >2 years if seal is unbroken.
e Monitoring: Inspect for "caking" or color loss (yellow

white) which indicates moisture ingress and degradation.

Solution State
e DMSO Stock (-20°C): Stable for 3—6 months.

o Freeze/Thaw Limit: Max 3 cycles.
o Aqueous Working Solution (4°C): Use within 12 hours. Unstable.

o Mechanism:[3][4] The diazo group is susceptible to spontaneous hydrolysis in water,
accelerating at lower pH or higher temperatures.

Visualized Workflows (Graphviz)
Reconstitution & Handling Logic

This diagram illustrates the critical decision points for solvent choice and handling to prevent
degradation.
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Caption: Figure 1. Thrazarine reconstitution decision tree highlighting the critical divergence
between long-term storage (DMSO) and immediate usage (Aqueous).

Degradation Pathway Logic

Understanding the failure mode (Acid Hydrolysis) is crucial for experimental troubleshooting.

N2 Release

Inactive Product
(Serine + Byproducts)

Active Thrazarine
(Diazo-Serine)

Acidic pH (<6.0)
or Aqueous Storage

i Unstable
Intermediate

Click to download full resolution via product page

Caption: Figure 2. Simplified degradation pathway. The diazo group is the stability-limiting
factor, releasing nitrogen gas upon acid hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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